Cas no 307510-62-9 (N-(4-methoxy-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 307510-62-9
• MF: C₁₃H₉N₃O₄S₂
• MW: 335.358259916306
• CID: 6418003
• PubChem ID: 1554165
• Update Time: 2023-12-27

N-(4-methoxy-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• AKOS001391374
• N-(4-methoxybenzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• EU-0038779
• 307510-62-9
• Z67667755
• F0098-0310
• SR-01000437993
• CCG-317786
• SR-01000437993-1
• 2-Thiophenecarboxamide, N-(4-methoxy-2-benzothiazolyl)-5-nitro-

• Inchi： 1S/C13H9N3O4S2/c1-20-7-3-2-4-8-11(7)14-13(22-8)15-12(17)9-5-6-10(21-9)16(18)19/h2-6H,1H3,(H,14,15,17)
• InChI Key： ASKZBFFGCYRIMF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(OC)C=CC=C3S2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 335.00344812g/mol
• Monoisotopic Mass: 335.00344812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles